Methyl 3-amino-6-(4-fluorophenyl)-5-(trifluoromethyl)picolinate

• Molecular Formula: C14H10F4N2O2
• Molecular Weight: 314.23 g/mol
• IUPAC Name: methyl 3-amino-6-(4-fluorophenyl)-5-(trifluoromethyl)pyridine-2-carboxylate
• InChI: InChI=1S/C14H10F4N2O2/c1-22-13(21)12-10(19)6-9(14(16,17)18)11(20-12)7-2-4-8(15)5-3-7/h2-6H,19H2,1H3
• InChI Key: ZPKVVNWUGGHUOH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C(=N1)C2=CC=C(C=C2)F)C(F)(F)F)N

Description

Methyl 3-amino-6-(4-fluorophenyl)-5-(trifluoromethyl)picolinate is a useful research compound. Its molecular formula is C14H10F4N2O2 and its molecular weight is 314.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Amino-6-bromo-5-trifluoromethyl-pyridine-2-carboxylic acid methyl ester (Intermediate 3D) (200 mg, 0.669 mmol), 4-fluorophenylboronic acid (94 mg, 0.669 mmol) and 1,1′bis(diphenylphosphoshio)ferrocene palladium dichloride (Apollo) were suspended in THF (2 ml) and 1M Cs2CO3 (0.667 ml). The vial was flushed with N2, sealed and heated at 160° C. for 15 minutes using microwave radiation. The reaction mixture was partitioned between EtOAc (50 ml) and water (50 ml). The organic portion was separated and washed with brine (30 ml), dried over MgSO4, filtered and concentrated in vacuo. Purification by chromatography on silica eluting with 0-80% EtOAc in iso-hexane afforded the title compound;